Cas no 2137632-62-1 (3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine)

• Product Name: 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine
• CAS No: 2137632-62-1
• MF: C₁₂H₁₂BrN₃O
• MW: 294.147181510925
• CID: 5609467
• PubChem ID: 165486294
• Update Time: 2025-10-31

3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine
• 2137632-62-1
• EN300-844267
• 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine

• Inchi： 1S/C12H12BrN3O/c1-7-9(5-14-6-10(7)13)11-15-12(17-16-11)8-3-2-4-8/h5-6,8H,2-4H2,1H3
• InChI Key： IIJXLCHGHDQRAL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C)C1=NOC(C2CCC2)=N1

Computed Properties

• Exact Mass: 293.01637g/mol
• Monoisotopic Mass: 293.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine

Comprehensive Overview of 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine (CAS No. 2137632-62-1)

3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine (CAS No. 2137632-62-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a 1,2,4-oxadiazole moiety, linked via a cyclobutyl group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeting specific biological pathways.

The compound's bromine substitution at the 3-position of the pyridine ring enhances its reactivity, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This property aligns with the growing demand for custom synthesis and building blocks in medicinal chemistry. Recent trends in AI-driven drug design have also highlighted the importance of such scaffolds for generating fragment-based libraries.

From a synthetic perspective, the 1,2,4-oxadiazole ring in 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine offers metabolic stability, a critical factor in prodrug development. Its cyclobutyl group contributes to conformational rigidity, which is often exploited to improve target selectivity—a hot topic in GPCR research. These attributes make it a candidate for studying allosteric modulation in neurological disorders.

Analytical studies of CAS No. 2137632-62-1 typically employ HPLC and LC-MS for purity assessment, while NMR spectroscopy confirms its structural integrity. The compound’s solubility in organic solvents like DMSO and acetonitrile facilitates its use in high-throughput screening (HTS). Notably, its logP value suggests moderate lipophilicity, a desirable trait for BBB penetration in CNS drug candidates.

In agrochemical applications, derivatives of this compound have shown promise as herbicide safeners due to their ability to mitigate crop toxicity. The oxadiazole ring’s resistance to hydrolysis under environmental conditions aligns with the industry’s shift toward sustainable chemistry. This has sparked interest in its potential for green synthesis routes, leveraging microwave-assisted or flow chemistry techniques.

Safety data for 3-Bromo-5-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)-4-methylpyridine emphasize standard laboratory precautions, including the use of PPE and fume hoods. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for contract research organizations (CROs). Regulatory compliance with REACH and FDA guidelines further supports its adoption in preclinical studies.

Future research directions may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or as a covalent inhibitor scaffold. With the rise of computational chemistry tools, virtual screening of this compound’s analogs could accelerate hit identification for orphan diseases. Its combination of heteroaromatic and aliphatic elements positions it as a compelling case study for molecular hybridization strategies.